1-phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-phenyl-N-(pyridin-2-ylmethyl)-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C20H16N4OS/c25-20(22-14-15-7-4-5-11-21-15)18-13-17(19-10-6-12-26-19)23-24(18)16-8-2-1-3-9-16/h1-13H,14H2,(H,22,25)
• InChI Key: XNCQTZCOSUQKRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC=CS3)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C20H16N4OS
• Molecular Weight: 360.4 g/mol

Description

The compound 1-phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide features a pyrazole core substituted at position 1 with a phenyl group, position 3 with a 2-thienyl moiety, and position 5 with a carboxamide linked to a 2-pyridylmethyl group. Its molecular formula is approximately C20H16N4OS (molecular weight ~360.4 g/mol) based on structural analogs . This scaffold is common in medicinal chemistry, particularly in enzyme inhibitors and receptor-targeting agents.

Biological Activity

1-phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide is a compound belonging to the pyrazole family, known for its diverse biological activities. This article reviews the biological properties of this compound, focusing on its potential pharmacological applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C16H15N3OS
• Molecular Weight : 299.37 g/mol

The presence of both thienyl and pyridyl groups in its structure contributes to its unique biological activities.

Biological Activity Overview

1-Phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide exhibits a range of biological activities, including:

• Antioxidant Activity : Pyrazole derivatives have been reported to possess significant antioxidant properties. For instance, studies have shown that certain pyrazole compounds can inhibit lipid peroxidation and enhance the activity of antioxidant enzymes such as catalase and glutathione peroxidase .
• Anti-inflammatory Effects : The compound has shown potential in reducing inflammation markers in various models. For example, pyrazole derivatives have been tested for their ability to inhibit tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), both of which are critical mediators in inflammatory processes .
• Antimicrobial Activity : Research indicates that pyrazole derivatives can exhibit antimicrobial properties against both gram-positive and gram-negative bacteria. Studies have demonstrated that modifications in the pyrazole structure can enhance its efficacy against pathogens like Escherichia coli and Staphylococcus aureus .

The biological activity of 1-phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Some studies suggest that pyrazole derivatives inhibit enzymes involved in inflammatory pathways, such as lipoxygenase (LOX) and cyclooxygenase (COX), thereby reducing the synthesis of pro-inflammatory mediators .
• Scavenging Free Radicals : The antioxidant properties are believed to stem from the ability of the compound to scavenge free radicals, thus preventing oxidative stress-related damage in cells .
• Interaction with Cellular Targets : Molecular docking studies indicate that this compound may bind effectively to specific protein targets involved in inflammation and oxidative stress responses, enhancing its therapeutic potential .

Case Studies

Several case studies illustrate the biological activity of pyrazole derivatives:

• Study on Antioxidant Potential : A study evaluated various pyrazole derivatives for their antioxidant capacity using in vivo models. Compounds similar to 1-phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide demonstrated significant reductions in malondialdehyde (MDA) levels, indicating reduced lipid peroxidation .
• Anti-inflammatory Research : In another study, a series of pyrazole compounds were tested for their anti-inflammatory effects in carrageenan-induced edema models. The results showed a marked decrease in swelling, comparable to standard anti-inflammatory drugs like indomethacin .

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antioxidant	Scavenging free radicals
Anti-inflammatory	Inhibition of TNF-α and IL-6
Antimicrobial	Inhibition of bacterial growth
Enzyme inhibition	LOX and COX inhibition

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table highlights key structural differences and similarities with related compounds:

Compound Name	R1 (Position 1)	R3 (Position 3)	Carboxamide Substituent	Molecular Weight (g/mol)	Notable Features
Target Compound	Phenyl	2-Thienyl	2-Pyridylmethyl	~360.4	Thienyl enhances lipophilicity
3a ()	Phenyl	Chloro, Methyl	4-Cyano-1-phenyl	403.1	Chloro and cyano improve crystallinity
Razaxaban ()	Benzisoxazolyl	Trifluoromethyl	Fluoro-phenyl	~530.3	Trifluoromethyl boosts metabolic stability
3,5-AB-CHMFUPPYCA ()	Cyclohexylmethyl	4-Fluorophenyl	Amino-oxobutan-2-yl	~414.5	Designed for cannabinoid receptor binding
N-(4-Ethoxyphenyl)-... ()	Methyl	Trifluoromethyl	4-Ethoxyphenyl	~368.3	Ethoxy group increases solubility

Key Observations:

• Thienyl vs. Phenyl/Chloro at R3 : The 2-thienyl group in the target compound introduces sulfur, increasing lipophilicity compared to phenyl or chloro substituents . This may enhance membrane permeability but reduce aqueous solubility.
• Pyridylmethyl vs. Cyano/Fluoro Substituents: The 2-pyridylmethyl carboxamide (target) facilitates hydrogen bonding via its nitrogen, unlike the cyano group in 3a or the fluorophenyl in razaxaban .

Analytical Characterization

• Spectroscopy : The target’s ¹H-NMR would show aromatic protons from phenyl (δ ~7.5 ppm), thienyl (δ ~7.0–7.3 ppm), and pyridyl (δ ~8.0–8.5 ppm), similar to compounds in .
• Mass Spectrometry : Expected [M+H]+ peak at m/z ~361.1, comparable to analogs in and .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-phenyl-N~5~-(2-pyridylmethyl)-3-(2-thienyl)-1H-pyrazole-5-carboxamide, and how can reaction conditions be controlled to maximize yield?

• Methodology : Multi-step synthesis typically involves:

• Step 1 : Formation of the pyrazole core via cyclocondensation of hydrazine derivatives with diketones or β-keto esters.
• Step 2 : Introduction of substituents (phenyl, thienyl) through nucleophilic substitution or cross-coupling reactions.
• Step 3 : Carboxamide functionalization via coupling of the pyrazole carboxylic acid with 2-pyridylmethylamine.
  • Optimization : Reaction temperature (60–100°C), solvent choice (e.g., DMF for polar intermediates), and catalysts (e.g., Pd for cross-couplings) are critical. Microwave-assisted synthesis can enhance efficiency .
  • Yield Improvement : Use of anhydrous conditions and purification via column chromatography or recrystallization.

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound’s purity and structural integrity?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm substituent positions and carboxamide formation (e.g., peaks at δ 8.2–8.5 ppm for pyridyl protons) .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95% recommended for biological assays) .
• Mass Spectrometry (MS) : High-resolution ESI-MS validates molecular weight (e.g., [M+H]⁺ at m/z 417.1) .

Advanced Research Questions

Q. How can SHELX software resolve discrepancies in crystallographic data interpretation for this compound?

• Application : SHELXL refines X-ray diffraction data by optimizing atomic coordinates and thermal parameters. For example, resolving torsional ambiguities in the pyridylmethyl group using restraints or constraints .
• Case Study : A similar pyrazole derivative () showed a dihedral angle of 89.17° between pyrazole and pyridine rings. SHELX’s TWIN/BASF commands can model twinning in crystals, improving R-factor convergence (e.g., R1 < 0.05) .

Q. What strategies address contradictions in biological activity data across different assays (e.g., anti-inflammatory vs. anticancer)?

• Mechanistic Profiling :

• Enzyme Inhibition Assays : Test specificity against COX-2 (anti-inflammatory) vs. kinase targets (anticancer) .
• Cellular Uptake Studies : Use fluorescent analogs to quantify intracellular accumulation, addressing false negatives from poor permeability .
  • Data Normalization : Compare IC50 values relative to positive controls (e.g., celecoxib for COX-2) and adjust for serum protein binding effects .

Q. How can molecular docking elucidate this compound’s interaction with Factor IXa or other serine proteases?

• Protocol :

• Protein Preparation : Retrieve Factor IXa structure (PDB: 1X7A) and optimize hydrogen bonding networks.
• Ligand Docking : Use AutoDock Vina to simulate binding poses, focusing on the pyrazole-thienyl moiety’s interaction with Arg143 (bond distance ~3.1 Å) .
  • Validation : Compare docking scores (ΔG < -8 kcal/mol) with experimental IC50 values (nM range) to prioritize synthetic analogs .

Methodological Challenges

Q. How can regioselectivity issues during pyrazole ring substitution be mitigated?

• Approach : Use directing groups (e.g., nitro) to favor substitution at the 3-position. Post-functionalization reduction (e.g., H2/Pd-C) removes directing groups .
• Case Study : A thienyl substituent at the 3-position was achieved via Suzuki coupling with 2-thienylboronic acid (yield: 72%) .

Q. What computational tools predict metabolic stability of this compound in preclinical models?

• Software : Schrödinger’s ADMET Predictor or SwissADME estimate CYP450 metabolism (e.g., CYP3A4 t1/2 = 45 min). Validate with microsomal assays .